Cas no 1261822-69-8 ((4-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid)

• Product Name: (4-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid
• CAS No: 1261822-69-8
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• CID: 4991018
• Update Time: 2025-10-28

(4-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid

• Inchi： 1S/C15H10ClF3O3/c16-10-4-5-11(12(7-10)13(20)14(21)22)8-2-1-3-9(6-8)15(17,18)19/h1-7,13,20H,(H,21,22)
• InChI Key： GICBBXGFPBJXNW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C=CC=C(C(F)(F)F)C=2)=C(C=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 4
• Topological Polar Surface Area: 57.5

Additional information on (4-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid

Chemical Profile of (4-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic Acid (CAS No. 1261822-69-8)

(4-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid, identified by its CAS number 1261822-69-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl derivatives class, characterized by its unique structural and functional properties. The presence of both chloro and trifluoromethyl substituents on the biphenyl core enhances its reactivity and potential applications in synthetic chemistry.

The< strong> molecular structure of this compound consists of a biphenyl ring system with a chloro group at the 4-position and a trifluoromethyl group at the 3'-position, coupled with a hydroxy-acetic acid moiety at the 2-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The< strong> hydroxy-acetic acid component, also known as glycolic acid, contributes to the compound's solubility in polar solvents and its potential role as a chelating agent in coordination chemistry.

In recent years, there has been growing interest in< strong> biphenyl derivatives due to their diverse biological activities. Studies have shown that compounds with similar structural motifs exhibit< strong> anti-inflammatory,< strong> anticancer, and< strong> antimicrobial properties. The< strong> chloro and< strong> trifluoromethyl substituents are known to enhance the metabolic stability and binding affinity of drug candidates, making them attractive for further development.

The< strong> pharmaceutical industry has been particularly keen on exploring biphenyl-based compounds for their potential therapeutic applications. For instance, researchers have investigated analogs of this compound for their ability to modulate enzyme activity and interfere with signaling pathways associated with diseases such as cancer and neurodegenerative disorders. Preliminary studies suggest that certain biphenyl derivatives can inhibit the growth of tumor cells by targeting specific molecular pathways.

In agrochemical research, the< strong> agrochemical industry has utilized biphenyl derivatives as key intermediates in the development of novel pesticides and herbicides. The< strong> chloro and< strong> trifluoromethyl groups contribute to the compound's efficacy by enhancing its binding to biological targets in pests and weeds. Additionally, the< strong> hydroxy-acetic acid moiety can improve the compound's environmental compatibility by facilitating biodegradation.

The synthesis of< strong>(4-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions, cross-coupling reactions, and functional group transformations. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to construct the biphenyl core efficiently.

The< strong QSAR (Quantitative Structure-Activity Relationship) studies conducted on biphenyl derivatives have provided valuable insights into the relationship between molecular structure and biological activity. These studies help in designing new compounds with enhanced potency and selectivity. The< strong chloro,< strong trifluoromethyl, and< strong hydroxy-acetic acid groups have been identified as key structural features that contribute to the biological activity of these compounds.

In conclusion, (4-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid (CAS No. 1261822-69-8) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are expected to play a crucial role in addressing various challenges in medicine and agriculture.